N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-hydroxyethyl)oxamide

• IUPAC Name: N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-hydroxyethyl)oxamide
• InChI: InChI=1S/C14H19N3O5S/c18-9-7-15-13(19)14(20)16-11-3-5-12(6-4-11)17-8-1-2-10-23(17,21)22/h3-6,18H,1-2,7-10H2,(H,15,19)(H,16,20)
• InChI Key: CWCFXAZGHYGXKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NC(=O)C(=O)NCCO
• Molecular Formula: C14H19N3O5S
• Molecular Weight: 341.38 g/mol
• CAS No.: 899748-20-0

Description

N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-hydroxyethyl)oxamide is a useful research compound. Its molecular formula is C14H19N3O5S and its molecular weight is 341.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Umamatheswari and Sankar (2017) describes the synthesis of novel quinoline incorporated 1,3-thiazinan-4-one derivatives, including a focus on compounds exhibiting antibacterial, antitubercular, and antimalarial activities. This approach highlights the importance of such derivatives in medicinal chemistry for their broad spectrum of potential therapeutic applications Umamatheswari & Sankar, 2017.

Electrocatalytic Applications

Nutting, Rafiee, and Stahl (2018) review the electrochemical properties and electrocatalytic applications of N-oxyl compounds, including aminoxyls and imidoxyls, for the selective oxidation of organic molecules. Their research offers insights into the structural properties and mechanisms of catalysis by N-oxyl compounds, potentially relevant for understanding the reactivity of N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-hydroxyethyl)oxamide related compounds Nutting et al., 2018.

Antiallergy Agents

Research by Hargrave, Hess, and Oliver (1983) on N-(4-substituted-thiazolyl)oxamic acid derivatives, tested for antiallergy activity, exemplifies the potential pharmaceutical applications of structurally related compounds. This study suggests that modifications of the phenyl ring and the introduction of various substituents can significantly impact the biological activity of such compounds Hargrave et al., 1983.

Energetic Materials

Zhang and Shreeve (2014) explored 3,3'-dinitroamino-4,4'-azoxyfurazan and its derivatives, showcasing the design and synthesis of high-performance energetic materials. The study provides a framework for the assembly of diverse N-O building blocks, offering a template for the synthesis and potential applications of oxamide derivatives in energetic materials Zhang & Shreeve, 2014.